Cas no 27829-93-2 (Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-)
27829-93-2 structure
Product Name:Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-
CAS No:27829-93-2
MF:C9H10O4
MW:182.173303127289
CID:251433
PubChem ID:12194840
Update Time:2025-04-19
Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-
- 1-(3,4-dihydroxy-2-methoxyphenyl)ethan-1-one
- 1-(3,4-dihydroxy-2-methoxyphenyl)ethanone
- 3',4'-DIHYDROXY-2'-METHOXYACETOPHENONE
- 1-(3,4-Dihydroxy-2-methoxy-phenyl)-aethanon
- 1-(3,4-dihydroxy-2-methoxy-phenyl)-ethanone
- Acetophenone,3',4'-dihydroxy-2'-methoxy-(8CI)
- Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)
- AKOS006279188
- DTXSID50479949
- 27829-93-2
- SCHEMBL13827071
- 1-(3, 4-dihydroxy-2-methoxyphenyl)ethanone
- Ethanone, 1-(3,4-dihydroxy-2-methoxyphenyl)-
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- Inchi: 1S/C9H10O4/c1-5(10)6-3-4-7(11)8(12)9(6)13-2/h3-4,11-12H,1-2H3
- InChI Key: YQFVHMURFLVSHG-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=CC=1C(C)=O)O)O
Computed Properties
- Exact Mass: 182.05800
- Monoisotopic Mass: 182.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76000
- LogP: 1.30900
Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
27829-93-2 (Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-) Related Products
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- 2040-04-2(2',6'-Dimethoxyacetophenone)
- 1201-38-3(2',5'-Dimethoxyacetophenone)
- 829-20-9(2',4'-Dimethoxyacetophenone)
- 1818-28-6(2,4,5-Trimethoxyacetophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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